(2Z,3E,5Z)-2,5-Dibenzylidenehex-3-enedinitrile

• IUPAC Name: 4-[[[5-[(2,6-difluorophenyl)methyl]-4-(2-hydroxyphenyl)-1,3-thiazol-2-yl]amino]methyl]benzoic acid
• InChI: InChI=1S/C24H18F2N2O3S/c25-18-5-3-6-19(26)17(18)12-21-22(16-4-1-2-7-20(16)29)28-24(32-21)27-13-14-8-10-15(11-9-14)23(30)31/h1-11,29H,12-13H2,(H,27,28)(H,30,31)
• InChI Key: SCQQRZGNOYUJMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(SC(=N2)NCC3=CC=C(C=C3)C(=O)O)CC4=C(C=CC=C4F)F)O
• Molecular Formula: C24H18F2N2O3S
• Molecular Weight: 452.5 g/mol

Description

(2Z,3E,5Z)-2,5-Dibenzylidenehex-3-enedinitrile is a compound of the dinitrile family, which is composed of two nitrile groups and a double bond between two carbon atoms. It is a colorless liquid with a boiling point of 173 °C and a melting point of -10 °C. The compound has been used in a variety of scientific research applications, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed in

Scientific Research Applications

Optical and Structural Properties

• A study investigated the structural and optical properties of Schiff-base ligands similar to (2Z,3E,5Z)-2,5-Dibenzylidenehex-3-enedinitrile. The analysis included Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT) methods, focusing on electronic and geometrical structures, absorption bands, and phosphorescence spectra. This research highlights the application in understanding the molecular interactions and properties of such compounds (Brahim, 2019).

Crystal Structure Analysis

• The maleonitrile moiety of a compound similar to the title compound was analyzed, revealing a planar structure with perpendicular benzene rings. The study showcased the importance of such analyses in understanding intermolecular interactions and the crystal structure of similar compounds (Ren et al., 2000).

Reaction Studies

• Research on the reaction of 2,3-diaminomaleonitrile with various diones led to the production of several compounds, including ones similar to the title compound. This study provided insight into the synthetic pathways and potential applications of such reactions in organic chemistry (Kubota et al., 2009).

Molecular Docking and Spectroscopic Studies

• A study reported on the experimental and theoretical spectroscopic studies of a molecule structurally similar to the title compound. It included analyses like Hirshfeld surfaces (HS), Vibrational frequencies, and molecular docking, demonstrating the compound's potential in biochemical and pharmaceutical research (Djafri et al., 2020).

Application in Electroluminescent Devices

• Schiff base compounds, structurally related to the title compound, were utilized as dopants in organic electroluminescent (EL) devices, demonstrating their potential in electronic and optoelectronic applications (Wang et al., 2003).

Non-Topochemical Solid-State Reactions

• The molecular and crystal structure of a compound similar to the title compound was studied to understand its formation and solid-state reactions, which is crucial for material science and crystal engineering applications (Sarma & Bernstein, 1992).

Synthesis of Heterocyclic Compounds

• The synthesis and thermolysis of heterocyclic compounds, including ones similar to the title compound, were explored. This research contributes to the field of organic synthesis and the development of new heterocyclic compounds (Nadipuram et al., 2002).